Cas no 312519-54-3 (tert-butyl 6-amino-5-cyano-4-(3,4-dimethoxyphenyl)-2-methyl-4H-pyran-3-carboxylate)

• Product Name: tert-butyl 6-amino-5-cyano-4-(3,4-dimethoxyphenyl)-2-methyl-4H-pyran-3-carboxylate
• CAS No: 312519-54-3
• MF: C₂₀H₂₄N₂O₅
• MW: 372.414965629578
• CID: 5924396
• PubChem ID: 18559027
• Update Time: 2025-06-08

tert-butyl 6-amino-5-cyano-4-(3,4-dimethoxyphenyl)-2-methyl-4H-pyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-amino-5-cyano-4-(3,4-dimethoxyphenyl)-2-methyl-4H-pyran-3-carboxylate
• F1524-0244
• 312519-54-3
• AKOS005633124
• Oprea1_443987

• Inchi： 1S/C20H24N2O5/c1-11-16(19(23)27-20(2,3)4)17(13(10-21)18(22)26-11)12-7-8-14(24-5)15(9-12)25-6/h7-9,17H,22H2,1-6H3
• InChI Key： CNVMNTNOCMWYHA-UHFFFAOYSA-N
• SMILES： C1(C)OC(N)=C(C#N)C(C2=CC=C(OC)C(OC)=C2)C=1C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 372.16852187g/mol
• Monoisotopic Mass: 372.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on tert-butyl 6-amino-5-cyano-4-(3,4-dimethoxyphenyl)-2-methyl-4H-pyran-3-carboxylate

Comprehensive Guide to tert-butyl 6-amino-5-cyano-4-(3,4-dimethoxyphenyl)-2-methyl-4H-pyran-3-carboxylate (CAS No. 312519-54-3)

The compound tert-butyl 6-amino-5-cyano-4-(3,4-dimethoxyphenyl)-2-methyl-4H-pyran-3-carboxylate (CAS No. 312519-54-3) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyran ring core substituted with cyano, amino, and dimethoxyphenyl groups, makes it a valuable building block for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key reasons for the growing interest in tert-butyl 6-amino-5-cyano-4-(3,4-dimethoxyphenyl)-2-methyl-4H-pyran-3-carboxylate is its role in the development of novel heterocyclic compounds. Heterocycles are a cornerstone of modern medicinal chemistry, and this compound’s 4H-pyran scaffold is particularly noteworthy. The presence of electron-donating methoxy groups and an electron-withdrawing cyano group creates a balanced electronic environment, which is crucial for optimizing bioactivity in target molecules.

In recent years, the demand for custom synthesis intermediates like CAS No. 312519-54-3 has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Pharmaceutical companies are leveraging such intermediates to accelerate the discovery of new therapeutics for diseases like cancer, diabetes, and neurodegenerative disorders. The compound’s tert-butyl ester moiety also enhances its stability, making it suitable for long-term storage and diverse reaction conditions.

Another area where tert-butyl 6-amino-5-cyano-4-(3,4-dimethoxyphenyl)-2-methyl-4H-pyran-3-carboxylate shines is in agrochemical innovation. The dimethoxyphenyl group is a common motif in pesticides and herbicides, contributing to improved efficacy and selectivity. Researchers are exploring its derivatives to develop next-generation crop protection agents that are environmentally friendly and highly targeted.

From a synthetic chemistry perspective, the compound’s multifunctional groups offer versatility in organic transformations. The amino and cyano functionalities can undergo a variety of reactions, including condensations, cyclizations, and nucleophilic substitutions. This flexibility makes it a favorite among chemists working on structure-activity relationship (SAR) studies and lead optimization projects.

Environmental and regulatory considerations are also shaping the discourse around CAS No. 312519-54-3. With increasing emphasis on green chemistry, scientists are investigating sustainable methods to synthesize and utilize this intermediate. Techniques like catalysis and microwave-assisted synthesis are being explored to minimize waste and energy consumption while maintaining high yields.

In conclusion, tert-butyl 6-amino-5-cyano-4-(3,4-dimethoxyphenyl)-2-methyl-4H-pyran-3-carboxylate is a compound of immense scientific and industrial relevance. Its applications span pharmaceuticals, agrochemicals, and material science, making it a subject of ongoing research and innovation. As the chemical industry evolves, this intermediate is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.